![molecular formula C15H13N3O B2671305 N-(1-cyanocyclobutyl)quinoline-2-carboxamide CAS No. 1427901-42-5](/img/structure/B2671305.png)
N-(1-cyanocyclobutyl)quinoline-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Quinoline-2-carboxamides are a class of compounds that have been studied for their potential biological activities . They consist of a quinoline ring, which is a heterocyclic aromatic compound, fused with a carboxamide group .
Molecular Structure Analysis
Quinoline-2-carboxamides have a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety . The carboxamide group is attached to the 2-position of the quinoline ring .Chemical Reactions Analysis
Quinoline-2-carboxamides can undergo various chemical reactions, especially those that lead to functionalization of the quinoline ring . These reactions are often used to synthesize derivatives with improved biological activities .Mechanism of Action
While the specific mechanism of action for “N-(1-cyanocyclobutyl)quinoline-2-carboxamide” is not known, some quinoline-2-carboxamides have been found to inhibit protein kinases, which are key regulators of cell survival and proliferation . They can also induce apoptosis, a form of programmed cell death, by down-regulating anti-apoptotic proteins and up-regulating pro-apoptotic proteins .
Future Directions
Properties
IUPAC Name |
N-(1-cyanocyclobutyl)quinoline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O/c16-10-15(8-3-9-15)18-14(19)13-7-6-11-4-1-2-5-12(11)17-13/h1-2,4-7H,3,8-9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQPIMYRGOCBLLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(C#N)NC(=O)C2=NC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.